Cas no 2171453-77-1 (2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholin-2-yl}acetic acid)
2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholin-2-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholin-2-yl}acetic acid
- 2171453-77-1
- EN300-1571340
- 2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanoyl]morpholin-2-yl}acetic acid
-
- Inchi: 1S/C25H28N2O7/c1-32-15-22(24(30)27-10-11-33-16(13-27)12-23(28)29)26-25(31)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-22H,10-15H2,1H3,(H,26,31)(H,28,29)/t16?,22-/m0/s1
- InChI Key: KLWARJJEYPXNGG-XLDIYJRPSA-N
- SMILES: O1CCN(C([C@H](COC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1CC(=O)O
Computed Properties
- Exact Mass: 468.18965124g/mol
- Monoisotopic Mass: 468.18965124g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 710
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 114Ų
2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholin-2-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1571340-0.05g |
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanoyl]morpholin-2-yl}acetic acid |
2171453-77-1 | 0.05g |
$2219.0 | 2023-06-04 | ||
| Enamine | EN300-1571340-0.1g |
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanoyl]morpholin-2-yl}acetic acid |
2171453-77-1 | 0.1g |
$2324.0 | 2023-06-04 | ||
| Enamine | EN300-1571340-0.25g |
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanoyl]morpholin-2-yl}acetic acid |
2171453-77-1 | 0.25g |
$2430.0 | 2023-06-04 | ||
| Enamine | EN300-1571340-0.5g |
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanoyl]morpholin-2-yl}acetic acid |
2171453-77-1 | 0.5g |
$2536.0 | 2023-06-04 | ||
| Enamine | EN300-1571340-1.0g |
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanoyl]morpholin-2-yl}acetic acid |
2171453-77-1 | 1g |
$2641.0 | 2023-06-04 | ||
| Enamine | EN300-1571340-2.5g |
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanoyl]morpholin-2-yl}acetic acid |
2171453-77-1 | 2.5g |
$5178.0 | 2023-06-04 | ||
| Enamine | EN300-1571340-5.0g |
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanoyl]morpholin-2-yl}acetic acid |
2171453-77-1 | 5g |
$7659.0 | 2023-06-04 | ||
| Enamine | EN300-1571340-10.0g |
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanoyl]morpholin-2-yl}acetic acid |
2171453-77-1 | 10g |
$11358.0 | 2023-06-04 | ||
| Enamine | EN300-1571340-50mg |
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanoyl]morpholin-2-yl}acetic acid |
2171453-77-1 | 50mg |
$2219.0 | 2023-09-24 | ||
| Enamine | EN300-1571340-100mg |
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanoyl]morpholin-2-yl}acetic acid |
2171453-77-1 | 100mg |
$2324.0 | 2023-09-24 |
2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholin-2-yl}acetic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholin-2-yl}acetic acid
Professional Introduction to Compound with CAS No. 2171453-77-1 and Product Name: 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholin-2-yl}acetic acid
The compound with the CAS number 2171453-77-1 and the product name 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholin-2-yl}acetic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal research. The intricate architecture of this molecule, featuring a morpholine ring, a fluorenyl moiety, and multiple functional groups, positions it as a promising candidate for further exploration in therapeutic contexts.
In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that leverage advanced chemical scaffolds to enhance biological activity and selectivity. The structure of 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholin-2-yl}acetic acid exemplifies this trend, incorporating elements such as the fluorenyl group, which is known for its stability and ability to enhance drug bioavailability. The presence of the morpholine ring further contributes to the compound's solubility and metabolic stability, making it an attractive candidate for oral administration.
One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to various diseases. The (9H-fluoren-9-yl)methoxycarbonyl group is particularly noteworthy, as it is often employed in medicinal chemistry to improve pharmacokinetic properties. This moiety can influence both the solubility and binding affinity of a compound, making it easier to optimize for therapeutic efficacy. Additionally, the (2S)-configuration at the chiral center introduces stereoselectivity, which is crucial for ensuring that a drug behaves predictably in vivo.
Recent studies have highlighted the importance of morpholine derivatives in pharmaceutical applications. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholin-2-yl}acetic acid suggests that it may interact with multiple targets within these pathways. This polypharmacological approach has gained traction in drug discovery due to its potential to provide synergistic effects and reduce the likelihood of resistance development.
The synthesis of this compound represents a testament to the progress in synthetic organic chemistry. The multi-step process involves careful manipulation of various functional groups while maintaining high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. These synthetic strategies are critical for producing compounds with such intricate structures and highlight the importance of innovation in chemical synthesis.
In terms of pharmacological evaluation, preliminary studies on CAS No. 2171453-77-1 have shown promising results in vitro. The compound has demonstrated interactions with enzymes and receptors relevant to several therapeutic areas. For instance, its ability to modulate certain kinases has implications for cancer therapy, while its effects on ion channels may be beneficial in treating neurological disorders. These findings underscore the need for further investigation into its mechanism of action.
The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound might behave within biological systems. By simulating interactions with potential targets, researchers can gain insights into its binding affinity and selectivity before conducting costly wet-lab experiments. This approach not only accelerates the drug development process but also helps minimize failures due to poor pharmacokinetic properties.
As research continues, it is likely that 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholin-2-yl}acetic acid will find applications beyond initial hypotheses. The versatility of its chemical scaffold allows for modifications that could tailor its properties for specific indications. Whether used as a lead compound or an intermediate in larger synthesis efforts, its significance in pharmaceutical chemistry is undeniable.
The broader implications of this work extend beyond individual compounds like CAS No. 2171453-77-1. They contribute to our understanding of how structural features influence biological activity, paving the way for more rational drug design approaches. As our knowledge base grows and technologies advance, compounds like this one will continue to play a pivotal role in shaping future therapies.
2171453-77-1 (2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholin-2-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)